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Compound of Interest

1-Ethyl-4-
Compound Name: (methoxycarbonyl)pyridinium
iodide
Cat. No.: B075279
\ v

Essential Safety and Handling Guide for 1-Ethyl-4-
(methoxycarbonyl)pyridinium iodide

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
1-Ethyl-4-(methoxycarbonyl)pyridinium iodide, tailored for research and drug development
professionals. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

Hazard Identification and Summary

1-Ethyl-4-(methoxycarbonyl)pyridinium iodide is classified as a hazardous substance.
According to safety data sheets, it causes skin irritation (H315) and serious eye irritation
(H319).[1][2] Some sources also indicate that it may cause respiratory irritation (H335).[2] The
compound is also noted to be hygroscopic, meaning it can absorb moisture from the air.[2]
Therefore, proper personal protective equipment and handling procedures are mandatory.

Quantitative Data Summary

The following table summarizes the key quantitative and identifying information for 1-Ethyl-4-
(methoxycarbonyl)pyridinium iodide.
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Property Value Source(s)
CAS Number 1199-65-1 [1112][3]
Molecular Formula CoH12INO:2 [3]
Molecular Weight 293.10 g/mol [3]

Melting Point 114-116 °C [2]

GHS Hazard Codes H315, H319, H335 [1][2]

GHS Pictogram GHSO07 (Exclamation Mark) [4]

Signal Word Warning [11[2]

Operational Plan: Step-by-Step Handling Protocol

This section details the procedural workflow for the safe handling of 1-Ethyl-4-
(methoxycarbonyl)pyridinium iodide from receipt to disposal.

Engineering Controls and Preparation

« Ventilation: Always handle this compound in a well-ventilated area.[5] All weighing and
transfer operations involving the solid powder must be conducted inside a certified chemical
fume hood to control dust and vapors.[4]

» Emergency Equipment: Before starting any work, verify that a safety shower and an
emergency eyewash station are accessible and unobstructed.[4][6]

o Designated Area: Designate a specific area for handling the compound to contain potential
spills and prevent cross-contamination.[4]

Required Personal Protective Equipment (PPE)

Strict adherence to PPE requirements is essential to minimize exposure.[4]

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
approved standards to protect against splashes and airborne particles.[1][4][6][7]
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» Hand Protection: Chemical-resistant, impervious gloves (e.g., nitrile or neoprene) are
mandatory to prevent skin contact.[4][5][6]

o Body Protection: A laboratory coat, long pants, and closed-toe shoes must be worn to
minimize the risk of accidental skin exposure.[4][6] For situations with a risk of significant
splashing, an apron or additional protective clothing may be necessary.[6][7]

o Respiratory Protection: If working outside a fume hood or if dust generation is significant, a
NIOSH-approved N95 dust mask or a more advanced respirator should be used.[8]

Step-by-Step Handling Procedure

e Donning PPE: Put on all required PPE as specified above before entering the designated
handling area.

o Compound Transfer: When weighing or transferring the powder, use techniques that
minimize dust generation, such as careful scooping rather than pouring.[8]

o Hygiene: After handling, wash hands and skin thoroughly with soap and water.[1][6][7] Do
not eat, drink, or smoke in the work area.[6][7]

o Clothing: Promptly remove any clothing that becomes contaminated.[6][7] Contaminated
clothing should be washed before reuse.[1]

First Aid Measures

o Skin Contact: Immediately wash the affected area with plenty of water.[1] If skin irritation
occurs, seek medical attention.[1]

o Eye Contact: Rinse eyes cautiously with plenty of water for several minutes.[1][2] If wearing
contact lenses, remove them if it is easy to do so and continue rinsing.[1] If eye irritation
persists, get medical advice.[1]

 Inhalation: Move the individual to fresh air and keep them comfortable for breathing.[1] Seek
medical attention if you feel unwell.[1]

e Ingestion: Rinse the mouth with water and seek medical advice.[1] Do not induce vomiting.

[4]
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Storage Requirements

o Store the compound in a tightly closed container.[1]
o Keep the container in a cool, dark, and well-ventilated area.[1][5]

e Protect from moisture, as the material is hygroscopic.[1][2] Storing under an inert gas is
recommended.[1]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Waste Collection: All waste material, including unused compound and contaminated
disposables (e.g., gloves, weighing paper, pipette tips), must be collected in a clearly labeled
and sealed hazardous waste container.[4]

o Waste Treatment: Waste containing 1-Ethyl-4-(methoxycarbonyl)pyridinium iodide should
be treated as hazardous chemical waste. Do not dispose of it down the drain or in regular
trash.[8]

e Institutional Protocols: Consult with your institution's Environmental Health and Safety (EHS)
department for specific disposal protocols.[4] All chemical waste must be disposed of in
accordance with local, state, and federal regulations.

Chemical Handling Workflow
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Caption: Workflow for handling 1-Ethyl-4-(methoxycarbonyl)pyridinium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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